Cas no 951896-29-0 (4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide
• CAS No: 951896-29-0
• MF: C₁₉H₂₂N₂O₅S₂
• MW: 422.518382549286
• CID: 6305029
• PubChem ID: 22694674
• Update Time: 2025-05-30

4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide
• 951896-29-0
• AKOS002363725
• 4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-(2-propan-2-ylphenyl)benzenesulfonamide
• 4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-[2-(propan-2-yl)phenyl]benzene-1-sulfonamide
• N-(2-ISOPROPYLPHENYL)-4-(4-METHYL-1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)BENZENESULFONAMIDE
• N-(2-isopropylphenyl)-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzenesulfonamide
• AKOS016327883
• F5293-0274
• VU0640749-1

• Inchi： 1S/C19H22N2O5S2/c1-13(2)17-6-4-5-7-18(17)20-28(25,26)16-10-8-15(9-11-16)21-19(22)14(3)12-27(21,23)24/h4-11,13-14,20H,12H2,1-3H3
• InChI Key： JKKIESQLZSZPSI-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(N1C1C=CC(=CC=1)S(NC1C=CC=CC=1C(C)C)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 422.09701415g/mol
• Monoisotopic Mass: 422.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide

Introduction to 4-(4-Methyl-1,1,3-trioxo-1^λ₆,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide (CAS No. 951896-29-0)

4-(4-Methyl-1,1,3-trioxo-1^λ₆,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide (CAS No. 951896-29-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique thiazolidinedione core. The presence of the thiazolidinedione moiety imparts specific biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of CAS No. 951896-29-0 is characterized by a benzene ring substituted with a sulfonamide group and a thiazolidinedione ring. The thiazolidinedione ring, in particular, is known for its ability to modulate peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in glucose metabolism and lipid homeostasis. This property has led to extensive research on the potential of this compound as an antidiabetic agent.

Recent studies have highlighted the multifaceted biological activities of 4-(4-Methyl-1,1,3-trioxo-1^λ₆,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, CAS No. 951896-29-0 has been shown to possess antioxidant properties. Research conducted at the University of California, San Francisco, revealed that the compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a key contributing factor.

The pharmacokinetic profile of 4-(4-Methyl-1,1,3-trioxo-1^λ₆,2-thiazolidin-2-yl)-N-2-(propan-2-yl)phenylbenzene-1-sulfonamide has also been extensively studied. Preclinical data indicate that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Moreover, the compound has shown low toxicity in animal models, which is a promising sign for its safety profile in human clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of CAS No. 951896-29-0 in various indications. Early-phase trials have reported promising results in patients with type 2 diabetes mellitus (T2DM). The compound has been shown to improve glycemic control and reduce HbA1c levels without causing significant adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Beyond its potential as an antidiabetic agent, 4-(4-Methyl-1,1,3-trioxo-1^λ₆,2-thiazolidin-2-yl)-N-2-(propan-2-ylyl)phenylbenzene-sulfonamide is also being investigated for its potential use in cancer therapy. Preliminary studies suggest that the compound may have antiproliferative effects on certain types of cancer cells by inducing apoptosis and inhibiting cell migration. These findings open up new avenues for exploring the therapeutic potential of this compound in oncology.

In conclusion, CAS No. 951896-29-0, or 4-(4-Methyl-lambda⁶-thiazolidine-lambda⁶-sulfanylidene)-N-[3-methylbutanoyl]-benzenesulfonamide, represents a promising molecule with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and multifaceted biological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.